1-(6-Bromopyridin-2-yl)indoline

• Molecular Formula: C13H11BrN2
• Molecular Weight: 275.14 g/mol
• IUPAC Name: 1-(6-bromopyridin-2-yl)-2,3-dihydroindole
• InChI: InChI=1S/C13H11BrN2/c14-12-6-3-7-13(15-12)16-9-8-10-4-1-2-5-11(10)16/h1-7H,8-9H2
• InChI Key: LOPQAXCXGDAQOF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C3=NC(=CC=C3)Br

Description

1-(6-Bromopyridin-2-yl)indoline is a heterocyclic compound featuring an indoline moiety fused to a 6-bromopyridin-2-yl group. This structure combines the aromaticity and electron-rich nature of indoline with the electrophilic bromine substituent on the pyridine ring, making it a versatile intermediate in medicinal chemistry and materials science.

Comparison with Similar Compounds

Structural Analogs in Indoline Derivatives

• Substituent Effects on Bioactivity: Cytotoxic Indoline Derivatives: Compounds such as 5-O-methylsulfonyl and 5-O-aminosulfonyl indoline derivatives (e.g., compounds 2 and 3 in ) demonstrate cytotoxic activity comparable to doxorubicin against cancer cell lines (COLO 205, SK-MEL-2, A549, JEG-3). In contrast, 1-(6-Bromopyridin-2-yl)indoline lacks direct cytotoxic data but shares a brominated aromatic system, which may influence DNA intercalation or kinase inhibition . Antimicrobial Indoline Derivatives: Sulfonamide-substituted indolines (e.g., compounds 6a-k in ) exhibit strong antibacterial and antifungal activities.
• Functional Group Variations: (5-Bromoindolin-1-yl)(cyclopropyl)methanone (6): This compound () features a bromine on the indoline ring rather than the pyridine ring. 1'-Acetyl-6-bromospiro[indoline-3,4'-piperidin]-2-one: The spirocyclic structure here introduces conformational rigidity, which could enhance receptor binding selectivity compared to the more flexible 1-(6-Bromopyridin-2-yl)indoline .

Bromopyridinyl-Containing Derivatives

• 2-Bromo-6-pyrrolidin-1-ylpyridine : This compound () shares the 6-bromopyridinyl core but replaces the indoline with a pyrrolidine group. The electron-donating pyrrolidine may increase solubility but reduce electrophilic reactivity compared to the indoline’s electron-rich system .
• Pyridylcarbene Intermediates: Thermal decomposition of 7-bromo-3-methyl-triazolopyridine yields 1-(6-bromopyridin-2-yl)ethanol and ethanone ().

Data Tables

Table 1: Bioactivity Comparison of Indoline Derivatives

Compound	Substituent	Bioactivity (vs. Control)	Reference
5-O-methylsulfonyl indoline	Sulfonyl group	Cytotoxic (≈ Doxorubicin)
6a-k (sulfonamide)	Sulfonamide	Antimicrobial (MIC < 10 µg/ml)
(5-Bromoindolin-1-yl)(cyclopropyl)methanone	Bromoindoline + cyclopropane	Autophagy inhibition (IC50 not reported)
1-(6-Bromopyridin-2-yl)indoline	Bromopyridinyl	Data not available	—

Table 2: Structural and Electronic Properties

Compound	Key Feature	Potential Application	Reference
Indoline D205	Rhodanine groups	Dye-sensitized solar cells
2-Bromo-6-pyrrolidin-1-ylpyridine	Pyrrolidine substituent	Ligand in catalysis
1-(6-Bromopyridin-2-yl)indoline	Bromopyridinyl + indoline	Pharmaceutical intermediate